Cas no 71998-68-0 (1,2-Hexanediol, 6-(phenylmethoxy)-)

• Product name: 1,2-Hexanediol, 6-(phenylmethoxy)-
• CAS No: 71998-68-0
• MF: C₁₃H₂₀O₃
• MW: 224.2961
• CID: 544722
• PubChem ID: 20502241

1,2-Hexanediol, 6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Hexanediol, 6-(phenylmethoxy)-
• 6-phenylmethoxyhexane-1,2-diol
• DTXSID90608190
• 71998-68-0
• SCHEMBL11177231
• 6-(BENZYLOXY)HEXANE-1,2-DIOL

• Inchi： InChI=1S/C13H20O3/c14-10-13(15)8-4-5-9-16-11-12-6-2-1-3-7-12/h1-3,6-7,13-15H,4-5,8-11H2
• InChI Key： CHPDMWMDELVDCA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COCCCCC(CO)O

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69